![molecular formula C17H18FN3O B5799423 1-(4-fluorobenzyl)-4-isonicotinoylpiperazine](/img/structure/B5799423.png)
1-(4-fluorobenzyl)-4-isonicotinoylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorobenzyl)-4-isonicotinoylpiperazine, also known as 4-F-PIP, is a novel compound that has been synthesized for scientific research purposes. It is a piperazine derivative that has shown potential as a pharmacological tool in the study of certain neurological disorders.
Mechanism of Action
The mechanism of action of 1-(4-fluorobenzyl)-4-isonicotinoylpiperazine involves its binding to specific receptors in the brain. As an antagonist of the 5-HT1A receptor, it blocks the activity of this receptor and inhibits the release of serotonin, a neurotransmitter that is involved in the regulation of mood. It has also been suggested that this compound may modulate the activity of other receptors, such as the sigma-1 receptor and the dopamine transporter, although the exact mechanism is not yet fully understood.
Biochemical and Physiological Effects
Studies have shown that this compound has anxiolytic and antidepressant-like effects in animal models. It has also been found to have neuroprotective properties, which may make it a potential therapeutic agent for the treatment of neurodegenerative diseases. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-fluorobenzyl)-4-isonicotinoylpiperazine in lab experiments is its high selectivity and potency as an antagonist of the 5-HT1A receptor. This makes it a valuable tool for investigating the role of this receptor in various physiological and pathological processes. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-(4-fluorobenzyl)-4-isonicotinoylpiperazine. One area of interest is its potential as a therapeutic agent for the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases. Another direction for future research is the investigation of its activity at other receptors, such as the sigma-1 receptor and the dopamine transporter. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential advantages and limitations for use in lab experiments.
Conclusion
In conclusion, this compound is a novel compound that has shown potential as a pharmacological tool in the study of certain neurological disorders. Its high selectivity and potency as an antagonist of the 5-HT1A receptor make it a valuable tool for investigating the role of this receptor in various physiological and pathological processes. Further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential as a therapeutic agent for the treatment of neurological disorders.
Synthesis Methods
The synthesis of 1-(4-fluorobenzyl)-4-isonicotinoylpiperazine involves the reaction of 4-fluorobenzyl chloride with isonicotinoyl piperazine in the presence of a base catalyst. The resulting product is then purified using column chromatography. The purity and identity of the compound are confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
1-(4-fluorobenzyl)-4-isonicotinoylpiperazine has been used in several scientific studies as a pharmacological tool to investigate the function of certain receptors in the brain. It has been shown to act as a potent and selective antagonist of the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been found to have affinity for other receptors, including the sigma-1 receptor and the dopamine transporter.
properties
IUPAC Name |
[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-pyridin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN3O/c18-16-3-1-14(2-4-16)13-20-9-11-21(12-10-20)17(22)15-5-7-19-8-6-15/h1-8H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEFZQHQZESWRLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)F)C(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.